7-methyl-6-(4-{thieno[3,2-d]pyrimidin-4-yl}piperazin-1-yl)-7H-purine

• IUPAC Name: 4-[4-(7-methylpurin-6-yl)piperazin-1-yl]thieno[3,2-d]pyrimidine
• InChI: InChI=1S/C16H16N8S/c1-22-10-21-14-12(22)15(19-9-18-14)23-3-5-24(6-4-23)16-13-11(2-7-25-13)17-8-20-16/h2,7-10H,3-6H2,1H3
• InChI Key: NMPYFVDVZACMOO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C(=NC=N2)N3CCN(CC3)C4=NC=NC5=C4SC=C5
• Molecular Formula: C16H16N8S
• Molecular Weight: 352.4 g/mol

Description

Thieno[3,2-d]pyrimidines represent an important class of chemical compounds with diverse biological activities. They are heterocyclic compounds that offer a high degree of structural diversity and have proven to be broadly and economically useful as therapeutic agents. They are integral parts of DNA and RNA and impart diverse pharmacological properties.

Synthesis Analysis

The most common synthetic methods of thieno[3,2-d]pyrimidin-4-ones involve cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. Alternatively, the synthesis of thienopyrimidine-4-one derivatives can be achieved by heating 3-amino-thiophene-2-carboxamides either with triethyl orthoformate or formic acid.

Molecular Structure Analysis

Thieno[3,2-d]pyrimidines are six-membered heterocyclic organic compounds containing two nitrogen atoms at the 1st and 3rd positions. They are much weaker bases than pyridine and are soluble in water.

Chemical Reactions Analysis

Thieno[3,2-d]pyrimidines can undergo a series of heterocyclization reactions to produce thiophene, pyridine, pyrimidine, and pyran derivatives.

Scientific Research Applications

7-methyl-6-(4-{thieno[3,2-d]pyrimidin-4-yl}piperazin-1-yl)-7H-purine has been studied for its potential medicinal properties, including its potential to inhibit the growth of certain types of cancer cells and to modulate the immune system. In addition, this compound has been studied for its potential to treat neurological disorders such as Alzheimer's disease and Parkinson's disease. This compound has also been studied for its potential to act as an anti-inflammatory agent and an immunomodulator.

Mechanism of Action

Target of Action

Thieno[3,2-d]pyrimidines, a class of compounds to which our compound belongs, have been reported to inhibit bruton’s tyrosine kinase (btk) . BTK is a non-receptor tyrosine kinase that plays a critical role in B cell development, including proliferation, differentiation, maturation, activation, and survival .

Mode of Action

Thieno[3,2-d]pyrimidines, in general, have been shown to inhibit their targets by binding to the active site, thereby preventing the target from performing its function .

Biochemical Pathways

Btk, a potential target of thieno[3,2-d]pyrimidines, is involved in multiple signaling pathways, such as the b cell receptor (bcr) signaling and fcγ receptor (fcr) signaling pathways . Inhibition of BTK can disrupt these pathways, leading to downstream effects such as reduced B cell proliferation and survival .

Result of Action

Inhibition of btk, a potential target of thieno[3,2-d]pyrimidines, can lead to reduced b cell proliferation and survival, potentially impacting conditions such as b cell malignancies and autoimmune diseases .

Advantages and Limitations for Lab Experiments

7-methyl-6-(4-{thieno[3,2-d]pyrimidin-4-yl}piperazin-1-yl)-7H-purine has several advantages for use in laboratory experiments. First, this compound is a synthetic compound, which makes it easier to obtain and use in laboratory experiments. Additionally, this compound has been found to be relatively stable, which makes it easier to store and use in laboratory experiments. Furthermore, this compound has been found to be relatively non-toxic, which makes it safer to use in laboratory experiments.
However, there are some limitations to using this compound in laboratory experiments. First, this compound has a relatively short half-life, which means that it must be used fresh in laboratory experiments. Additionally, this compound has a relatively low solubility in water, which can make it difficult to use in laboratory experiments. Furthermore, this compound has been found to be relatively unstable in the presence of light and heat, which can make it difficult to store and use in laboratory experiments.

Future Directions

There are several potential future directions for 7-methyl-6-(4-{thieno[3,2-d]pyrimidin-4-yl}piperazin-1-yl)-7H-purine research. First, further research is needed to better understand the exact mechanism of action of this compound and to identify potential targets for its therapeutic use. Additionally, further research is needed to better understand the biochemical and physiological effects of this compound and to identify potential therapeutic applications for this compound. Furthermore, further research is needed to develop more efficient and cost-effective methods for synthesizing this compound. Finally, further research is needed to better understand the potential toxicological effects of this compound and to identify potential risks associated with its use.

Synthesis Methods

7-methyl-6-(4-{thieno[3,2-d]pyrimidin-4-yl}piperazin-1-yl)-7H-purine can be synthesized via a two-step process. The first step involves the formation of an intermediate compound known as 2-amino-3-methyl-6-{thieno[3,2-d]pyrimidin-4-yl}piperazin-1-yl)-7H-purine (AMTP). This intermediate compound is formed by the reaction of 3-methyl-6-{thieno[3,2-d]pyrimidin-4-yl}piperazin-1-yl)-7H-purine (MTP) with ammonia in the presence of a palladium catalyst. The second step of the synthesis process involves the reaction of AMTP with dimethyl sulfate to form this compound.

Safety and Hazards

The safety and hazards of thieno[3,2-d]pyrimidines can also vary widely depending on their specific structure and substituents. Some thieno[3,2-d]pyrimidines have been found to exhibit cytotoxic effects against cancer cell lines.